Cas no 1225526-87-3 (2-1-(4-ethylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-ethylphenyl)cyclopropylacetic acid
• CAS No: 1225526-87-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5880726
• PubChem ID: 82076926
• Update Time: 2025-10-20

2-1-(4-ethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-ethylphenyl)cyclopropylacetic acid
• 2-[1-(4-ethylphenyl)cyclopropyl]acetic acid
• 1225526-87-3
• EN300-2000974

• Inchi： 1S/C13H16O2/c1-2-10-3-5-11(6-4-10)13(7-8-13)9-12(14)15/h3-6H,2,7-9H2,1H3,(H,14,15)
• InChI Key： HBVAMZCWHQJTQW-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(CC)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(4-ethylphenyl)cyclopropylacetic acid

Research Briefing on 2-1-(4-ethylphenyl)cyclopropylacetic acid (CAS: 1225526-87-3) in Chemical Biology and Pharmaceutical Applications

2-1-(4-ethylphenyl)cyclopropylacetic acid (CAS: 1225526-87-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylacetic acid moiety and 4-ethylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 2-1-(4-ethylphenyl)cyclopropylacetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. These methodological advancements not only improve scalability but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Pharmacological evaluations of 2-1-(4-ethylphenyl)cyclopropylacetic acid have revealed its potential as an anti-inflammatory and analgesic agent. In vitro and in vivo studies demonstrate its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines. These findings suggest its applicability in treating conditions such as rheumatoid arthritis and chronic pain, with a favorable safety profile compared to existing therapeutics.

Further investigations into the molecular mechanisms of 2-1-(4-ethylphenyl)cyclopropylacetic acid have uncovered its interactions with specific cellular targets. Structural-activity relationship (SAR) studies highlight the importance of the cyclopropyl ring and the 4-ethylphenyl group in binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into its binding modes, facilitating the design of derivatives with enhanced potency and reduced off-target effects.

In addition to its anti-inflammatory properties, 2-1-(4-ethylphenyl)cyclopropylacetic acid has shown promise in oncology research. Preliminary studies indicate its ability to induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's dual functionality as both an anti-inflammatory and anti-cancer agent opens new avenues for combination therapies and multi-target drug development.

Despite these advancements, challenges remain in the clinical translation of 2-1-(4-ethylphenyl)cyclopropylacetic acid. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future research. Ongoing preclinical studies aim to evaluate its pharmacokinetics and toxicology profiles, which will be critical for advancing it to clinical trials.

In conclusion, 2-1-(4-ethylphenyl)cyclopropylacetic acid (CAS: 1225526-87-3) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its multifaceted pharmacological activities, coupled with advances in synthesis and mechanistic understanding, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges in drug development.